Cas no 879922-33-5 (3,4-dimethoxy-N-{3-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylpropyl}benzamide)

• Product Name: 3,4-dimethoxy-N-{3-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylpropyl}benzamide
• CAS No: 879922-33-5
• MF: C₂₃H₂₉N₃O₃
• MW: 395.49466586113
• CID: 6183960
• PubChem ID: 7080090
• Update Time: 2025-07-16

3,4-dimethoxy-N-{3-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylpropyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-{3-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylpropyl}benzamide
• 3,4-dimethoxy-N-[3-[1-(2-methylpropyl)benzimidazol-2-yl]propyl]benzamide
• F0585-1502
• 879922-33-5
• SR-01000907102-1
• 3,4-dimethoxy-N-{3-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]propyl}benzamide
• SR-01000907102
• N-(3-(1-isobutyl-1H-benzo[d]imidazol-2-yl)propyl)-3,4-dimethoxybenzamide
• AKOS002236222

• Inchi： 1S/C23H29N3O3/c1-16(2)15-26-19-9-6-5-8-18(19)25-22(26)10-7-13-24-23(27)17-11-12-20(28-3)21(14-17)29-4/h5-6,8-9,11-12,14,16H,7,10,13,15H2,1-4H3,(H,24,27)
• InChI Key： JTHILHFKEJZGCZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)OC)OC)NCCCC1=NC2C=CC=CC=2N1CC(C)C

Computed Properties

• Exact Mass: 395.22089180g/mol
• Monoisotopic Mass: 395.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,4-dimethoxy-N-{3-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylpropyl}benzamide

Research Brief on 3,4-dimethoxy-N-{3-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylpropyl}benzamide (CAS: 879922-33-5)

Recent studies on the compound 3,4-dimethoxy-N-{3-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylpropyl}benzamide (CAS: 879922-33-5) have highlighted its potential as a promising candidate in the field of chemical biology and pharmaceutical research. This benzamide derivative has garnered attention due to its unique structural features and biological activity, particularly in targeting specific enzymatic pathways involved in disease progression.

The compound's mechanism of action has been explored in several in vitro and in vivo studies, demonstrating its efficacy as a modulator of key cellular processes. Research indicates that 3,4-dimethoxy-N-{3-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylpropyl}benzamide interacts with specific protein targets, leading to the inhibition of pathological signaling cascades. This property makes it a potential therapeutic agent for conditions such as inflammatory diseases and certain types of cancer.

One of the most significant findings in recent literature is the compound's ability to selectively bind to and inhibit the activity of kinases involved in cell proliferation and survival. Structural analyses have revealed that the dimethoxy and benzodiazolyl moieties play a critical role in this interaction, providing insights for further optimization of its pharmacological profile.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, metabolic stability, and toxicity profile. Preliminary data suggest that 3,4-dimethoxy-N-{3-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylpropyl}benzamide exhibits favorable drug-like properties, although further optimization may be required to enhance its therapeutic index.

In conclusion, the ongoing research on 3,4-dimethoxy-N-{3-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylpropyl}benzamide underscores its potential as a novel therapeutic agent. Future studies should focus on elucidating its precise molecular targets, optimizing its structure for improved efficacy and safety, and advancing it through preclinical and clinical development stages.